Cas no 919360-77-3 (5-(Cyanomethyl)-2'-deoxycytidine)

• Product Name: 5-(Cyanomethyl)-2'-deoxycytidine
• CAS No: 919360-77-3
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 763389
• Update Time: 2023-08-03

5-(Cyanomethyl)-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine, 5-(cyanomethyl)-2'-deoxy-
• 2-[4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-5-yl]acetonitrile
• 5-(Cyanomethyl)-2'-deoxycytidine

• Inchi： 1S/C11H14N4O4/c12-2-1-6-4-15(11(18)14-10(6)13)9-3-7(17)8(5-16)19-9/h4,7-9,16-17H,1,3,5H2,(H2,13,14,18)/t7-,8+,9+/m0/s1
• InChI Key： ADTUYFILUJEVOR-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(CC#N)=C1)N)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: -2.1
• Topological Polar Surface Area: 132